N-(3-acetylphenyl)-N'-(1,1-diethyl-2-propyn-1-yl)urea

• IUPAC Name: 1-(3-acetylphenyl)-3-(3-ethylpent-1-yn-3-yl)urea
• InChI: InChI=1S/C16H20N2O2/c1-5-16(6-2,7-3)18-15(20)17-14-10-8-9-13(11-14)12(4)19/h1,8-11H,6-7H2,2-4H3,(H2,17,18,20)
• InChI Key: DUUCYTAOSNVSKD-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)(C#C)NC(=O)NC1=CC=CC(=C1)C(=O)C
• Molecular Formula: C16H20N2O2
• Molecular Weight: 272.34 g/mol

Description

N-(3-acetylphenyl)-N'-(1,1-diethyl-2-propyn-1-yl)urea, also known as DCPMU, is a synthetic compound that has been used in scientific research for its potential as an anticancer agent. DCPMU belongs to the class of compounds known as alkylating agents, which have been shown to be effective in treating cancer by damaging the DNA of cancer cells.

Mechanism of Action

N-(3-acetylphenyl)-N'-(1,1-diethyl-2-propyn-1-yl)urea works by alkylating the DNA of cancer cells, which leads to the formation of cross-links between DNA strands and ultimately results in the death of the cancer cells. This compound has also been shown to inhibit the activity of certain enzymes involved in DNA replication, which further contributes to its anticancer effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects on cancer cells. In addition to its ability to induce apoptosis and inhibit DNA replication, this compound has also been shown to disrupt the cell cycle of cancer cells and inhibit the activity of certain signaling pathways involved in cancer growth and proliferation.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-acetylphenyl)-N'-(1,1-diethyl-2-propyn-1-yl)urea in lab experiments is that it has been shown to be effective in inhibiting the growth of a variety of different cancer cell lines, making it a potentially useful tool for studying the mechanisms of cancer growth and development. However, one limitation of using this compound in lab experiments is that it is a synthetic compound and may not accurately reflect the effects of naturally occurring compounds on cancer cells.

Future Directions

There are several potential future directions for research on N-(3-acetylphenyl)-N'-(1,1-diethyl-2-propyn-1-yl)urea. One area of interest is the development of more efficient synthesis methods for this compound, which could help to make it more widely available for research purposes. Additionally, further studies are needed to determine the optimal dosage and administration of this compound for maximum anticancer effects. Finally, research is needed to determine the potential side effects of this compound and to develop strategies for minimizing these effects in clinical settings.

Synthesis Methods

N-(3-acetylphenyl)-N'-(1,1-diethyl-2-propyn-1-yl)urea can be synthesized using a multistep process involving the reaction of 3-acetylphenyl isocyanate with diethyl propargylmalonate. The resulting product is then treated with hydrochloric acid to obtain this compound as a white powder with a melting point of approximately 120°C.

Scientific Research Applications

N-(3-acetylphenyl)-N'-(1,1-diethyl-2-propyn-1-yl)urea has been the subject of numerous scientific studies due to its potential as an anticancer agent. One study found that this compound was effective in inhibiting the growth of various cancer cell lines, including breast, lung, and colon cancer cells. Another study showed that this compound was able to induce apoptosis, or programmed cell death, in cancer cells.